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Compound of Interest

Compound Name: Q-VD-OPh

Cat. No.: B1245200 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals working with Q-VD-OPh, a pan-caspase

inhibitor. The following procedures ensure safe handling, proper storage, and effective use of

this compound in experimental settings.

Personal Protective Equipment (PPE)
While one safety data sheet indicates that Q-VD-OPh is not classified as a hazardous

substance under the Globally Harmonized System (GHS), it is prudent to adhere to standard

laboratory safety protocols for handling chemical compounds.[1] The following personal

protective equipment is recommended to minimize exposure and ensure a safe working

environment.
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PPE Component Specification Rationale

Gloves
Chemical-resistant nitrile

gloves

To prevent skin contact during

handling of the lyophilized

powder and DMSO

reconstituted solution.

Eye Protection
Safety glasses with side

shields or goggles

To protect eyes from potential

splashes of the reconstituted

solution.

Lab Coat Standard laboratory coat
To protect clothing and skin

from accidental spills.

Respiratory Protection Not generally required

A respirator may be considered

if handling large quantities of

the lyophilized powder outside

of a containment hood, though

this is not a typical use case.

Handling and Storage
Proper handling and storage are critical to maintain the stability and efficacy of Q-VD-OPh.
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Parameter Specification Notes

Storage of Lyophilized Powder -20°C[2][3]

Can be stored desiccated at

room temperature for up to

one year, though -20°C is

recommended.[4]

Reconstitution Solvent
High-purity Dimethyl Sulfoxide

(DMSO)[2][3][4]

Storage of Reconstituted

Solution
-20°C in small aliquots

Avoid multiple freeze-thaw

cycles.[2][3] Stock

concentrations of 10-20 mM in

DMSO are stable for up to 6

months at ≤ -20°C.[5]

Molecular Weight 513.49 g/mol [6]

Experimental Protocols: Preparation of Stock and
Working Solutions
Preparation of a 10 mM Stock Solution:

Bring the vial of lyophilized Q-VD-OPh to room temperature before opening.

To prepare a 10 mM stock solution from 1 mg of Q-VD-OPh, add 195 µL of high-purity

DMSO to the vial.[2][3]

Vortex briefly to ensure the compound is fully dissolved.

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and

store at -20°C.[2][3]

Preparation of a Working Solution for Cell Culture:

For in vitro applications, the typical final working concentration of Q-VD-OPh ranges from 10-

100 µM.[4][5] The optimal concentration should be determined empirically for each

experimental system.
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To prepare a working solution, dilute the 10 mM stock solution directly into the cell culture

medium.

Important: The final concentration of DMSO in the cell culture should not exceed 0.2% to

1.0%, as higher concentrations can be toxic to cells and may mask the effects of the

inhibitor.[2][5]

Experimental Workflow: In Vitro Apoptosis Inhibition
Assay
The following diagram outlines a general workflow for using Q-VD-OPh in a cell-based

apoptosis inhibition assay.
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Caption: Workflow for apoptosis inhibition using Q-VD-OPh.

Mechanism of Action: Pan-Caspase Inhibition
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Q-VD-OPh is a cell-permeable, irreversible pan-caspase inhibitor.[4] It functions by binding to

the catalytic site of multiple caspases, including caspases-1, -3, -7, -8, -9, -10, and -12, thereby

preventing their activation and the subsequent execution of apoptotic pathways.[7][8] This

broad-spectrum inhibition makes it a valuable tool for studying apoptosis in various

experimental models. The IC50 values for Q-VD-OPh range from approximately 25 to 400 nM

for different caspases.[6][7]

The following diagram illustrates the role of Q-VD-OPh in blocking caspase-mediated

apoptosis.

Apoptotic Signaling Inhibition

Apoptotic Stimuli

Initiator Caspases
(e.g., Caspase-8, -9)

Effector Caspases
(e.g., Caspase-3, -7)

Apoptosis

Q-VD-OPh

Click to download full resolution via product page

Caption: Q-VD-OPh inhibits both initiator and effector caspases.

Disposal Plan
Dispose of unused Q-VD-OPh and any contaminated materials in accordance with institutional

and local regulations for chemical waste. Avoid allowing the substance to enter sewers or

surface and ground water.[1] For specific disposal guidelines, consult your institution's

environmental health and safety office.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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